N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(5-phenyl-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)sulfanyl]acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(5-phenyl-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H16N4O3S2/c25-18(21-14-6-7-16-17(10-14)27-9-8-26-16)12-29-20-23-22-19-24(20)15(11-28-19)13-4-2-1-3-5-13/h1-7,10-11H,8-9,12H2,(H,21,25)
• InChI Key: VKJQSKYBNZRRAY-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CSC3=NN=C4N3C(=CS4)C5=CC=CC=C5
• Molecular Formula: C20H16N4O3S2
• Molecular Weight: 424.5 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(5-phenyl-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C20H16N4O3S2 and its molecular weight is 424.49. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(5-phenyl-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(5-phenyl-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Research into compounds structurally related to N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(5-phenyl-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)sulfanyl]acetamide has shown promising antimicrobial properties. For instance, compounds synthesized for antimicrobial purposes have been tested against a variety of bacterial and fungal species. These studies aim to understand the structure-activity relationships and improve the efficacy of antimicrobial agents against pathogens like Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Salmonella typhi, as well as fungal species such as Aspergillus niger and Candida albicans (B. A. Baviskar, S. S. Khadabadi, S. Deore, 2013; A. Rehman et al., 2016).

Antitumor Applications

Another significant area of research for such compounds is in evaluating their potential antitumor activities. Researchers have synthesized derivatives to test against various cancer cell lines, including renal cancer, leukemia, colon cancer, breast cancer, and melanoma. The goal is to develop novel anticancer agents that can provide effective treatments with fewer side effects. Some compounds have been identified with considerable anticancer activity, highlighting the potential of these chemical structures in oncology (L. Yurttaş, Funda Tay, Ş. Demirayak, 2015; Poonam Devi, M. Shahnaz, D. Prasad, 2022).